Cas no 51111-28-5 ( )

• Product Name: &nbsp
• CAS No: 51111-28-5
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 934745
• PubChem ID: 293129
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (4,4-dimethyl-cyclohexylidene)-di-acetic acid; 2,2'-(4,4-dimethylcyclohexane-1,1-diyl)diacetic acid; NSC159449; CTK4J3651; AR-1D0109; 3,3-(4',4'-Dimethylpentamethylen)glutarsaeure; AC1L6JIC; (4,4-Dimethyl-cyclohexyliden)-di-essigsaeure; AC1Q5VGO; AG-J-31474;
• DTXSID70303631
• 51111-28-5
• NSC159449
• NSC-159449
• 2,2'-(4,4-dimethylcyclohexane-1,1-diyl)diacetic acid
•  

• Inchi： 1S/C12H20O4/c1-11(2)3-5-12(6-4-11,7-9(13)14)8-10(15)16/h3-8H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： AYBICQCXGRPBLK-UHFFFAOYSA-N
• SMILES： OC(CC1(CC(=O)O)CCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 228.1362
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6